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Compound of Interest

2,5-Dibromo-4-methyl-3-
Compound Name:
nitropyridine

Cat. No.: B1386613

Introduction

2,5-Dibromo-4-methyl-3-nitropyridine is a highly functionalized heterocyclic compound with
significant potential as a versatile building block in the synthesis of novel pharmaceutical and
agrochemical agents.[1] The strategic placement of two bromine atoms, a methyl group, and a
nitro group on the pyridine ring imparts a unique electronic and steric profile, making it a
valuable intermediate for creating complex molecular architectures. The bromine atoms at the
2- and 5-positions serve as reactive handles for various cross-coupling reactions, while the
electron-withdrawing nitro group at the 3-position and the electron-donating methyl group at the
4-position modulate the reactivity of the pyridine core.

A thorough understanding of the spectroscopic properties of 2,5-Dibromo-4-methyl-3-
nitropyridine is paramount for its effective utilization in research and development. This
technical guide provides an in-depth analysis of its nuclear magnetic resonance (NMR),
infrared (IR), and mass spectrometry (MS) data. In the absence of comprehensive published
experimental spectra for this specific molecule, this guide leverages predictive methodologies
and comparative analysis with structurally related compounds to offer a robust and scientifically
grounded interpretation of its spectroscopic signature. This approach not only provides a
valuable reference for researchers working with this compound but also serves as an
instructive example of spectroscopic analysis for complex heterocyclic systems.

Molecular Structure and Key Features
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A clear visualization of the molecular structure is fundamental to interpreting its spectroscopic
data. The structure of 2,5-Dibromo-4-methyl-3-nitropyridine, with atom numbering for NMR
assignments, is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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